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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition of
technical grade Guazatine acetate, a broad-spectrum fungicide. Due to its manufacturing
process, Guazatine acetate is not a single chemical entity but rather a complex mixture of
guanidated polyamines. Understanding the nature and variability of these components is
crucial for research, quality control, and regulatory purposes.

Composition of Technical Grade Guazatine Acetate

Technical grade Guazatine is produced through the amidination of technical
iminodi(octamethylene)diamine. This process results in a complex mixture of guanidines and
polyamines.[1][2] The material marketed commercially is a reaction mixture, and its
composition can vary between production batches.[3] Guazatine is consistently produced and
formulated as its acetate salts to improve stability and facilitate application.[2][4]

A coding system is used to describe the various components of the Guazatine mixture. "N"
represents an amino group, while "G" signifies a guanidated amino group.[1][3] For instance,
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NN represents H2N-(CH2)8-NH2, and GG represents a fully guanidated diamine.[1]

Table 1: Typical Composition of Free Guazatine

o Chemical Structure .
Component Abbreviation . Typical Percentage (%)
Representation

GGG Fully guanidated triamine 30.6
GG Fully guanidated diamine 29.5
GN Monoguanidated diamine 9.8
GGN Diguanidated triamine 8.1
GGGG Fully guanidated tetramine 5.1
GNG A guanidated triamine 4.5
GNN Monoguanidated triamine 1.7
GNNG A diguanidated tetramine 1.4
GGGN A triguanidated tetramine 14
GGGGG Fully guanidated pentamine 1.1
NN Diamine 0.8
(octamethylenediamine)
NGN A monoguanidated triamine 0.8
Other tetramines - 3.1
Other pentamines - 1.4
Hexamines and above - 0.6
NNN Triamine <0.1

Source: EURL-SRM (2018)[3], FAO[1]

The most abundant components are the fully guanidated triamine (GGG) and the fully
guanidated diamine (GG).[1][5] Diamine derivatives account for approximately 40% of the
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mixture, triamines for 46%, and tetramines for 11%.[1][3]

Manufacturing Process and Key Intermediates

The production of Guazatine acetate involves the reaction of polyamines with a guanidination
agent. The primary starting material is technical iminodi(octamethylene)diamine, which itself is
a mixture of polyamines.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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